Cas no 136375-94-5 (N-octyloctahydro-1H-2,4,1-(ethane[1,1,2]triyl)cyclobuta[cd]pentalen-5-amine)

• Product Name: N-octyloctahydro-1H-2,4,1-(ethane[1,1,2]triyl)cyclobuta[cd]pentalen-5-amine
• CAS No: 136375-94-5
• MF: C₁₉H₃₁N
• MW: 273.456145524979
• CID: 1240446
• PubChem ID: 3077929
• Update Time: 2025-04-20

N-octyloctahydro-1H-2,4,1-(ethane[1,1,2]triyl)cyclobuta[cd]pentalen-5-amine Chemical and Physical Properties

Names and Identifiers

• N-octyloctahydro-1H-2,4,1-(ethane[1,1,2]triyl)cyclobuta[cd]pentalen-5-amine
• 1,2,4-Ethanylylidene-1H-cyclobuta(cd)pentalen-3-amine, octahydro-N-octyl-
• 8-(Octylamino)pentacyclo(5.4.0.0(sup 2,6).0(sup 3,10).0(sup 5,9))undecane
• 136375-94-5
• DTXSID50929358
• BRN 4743888

• Inchi： 1S/C19H31N/c1-2-3-4-5-6-7-8-20-19-16-12-10-13-15-11(12)9-14(16)17(15)18(13)19/h11-20H,2-10H2,1H3
• InChI Key： YJCSNXASFMCCDI-UHFFFAOYSA-N
• SMILES： N(CCCCCCCC)C1C2C3CC4C1C1C2CC3C14

Computed Properties

• Exact Mass: 273.24583
• Monoisotopic Mass: 273.246
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.04
• Boiling Point: 352.6°C at 760 mmHg
• Flash Point: 164.6°C
• Refractive Index: 1.552
• PSA: 12.03